![molecular formula C12H22O11 B1458770 3-O-beta-D-Galactopyranosyl-D-glucopyranose CAS No. 28447-38-3](/img/structure/B1458770.png)
3-O-beta-D-Galactopyranosyl-D-glucopyranose
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Overview
Description
3-O-beta-D-Galactopyranosyl-D-glucopyranose is a type of oligosaccharide . It is also known by other synonyms such as Gal (b1-3)Glc, Beta-D-Galp- (1->3)-D-Glcp, and CHEBI:155526 . It has a molecular weight of 342.3 .
Molecular Structure Analysis
3-O-beta-D-Galactopyranosyl-D-glucopyranose contains a total of 46 bonds, including 24 non-H bonds, 4 rotatable bonds, 2 six-membered rings, 8 hydroxyl groups, 2 primary alcohols, 5 secondary alcohols, and 3 ethers .Physical And Chemical Properties Analysis
3-O-beta-D-Galactopyranosyl-D-glucopyranose is a white lyophilised solid . It has a molecular weight of 342.3 . It contains total 46 bond(s); 24 non-H bond(s), 4 rotatable bond(s), 2 six-membered ring(s), 8 hydroxyl group(s), 2 primary alcohol(s), 5 secondary alcohol(s), and 3 ether(s) .Scientific Research Applications
Study of Galactopyranans
“3-O-beta-D-Galactopyranosyl-D-glucopyranose” can be used as a model compound for the study of galactopyranans by NMR spectroscopy . This can help researchers understand the structure and properties of galactopyranans, which are important components of many biological molecules.
Specificity Studies of Monoclonal Antibodies
This compound is useful for specificity studies of antigalactopyranan monoclonal antibodies . Monoclonal antibodies are used in many areas of medicine, including cancer treatment, and understanding their specificity can help improve their effectiveness.
Food Applications
Similar compounds, such as lactulose (4-O-β-D-Galactopyranosyl-β-D-fructofuranose), have been used in functional foods, such as confectionery and beverages . They can act as a selective modulator of bacterial growth, promoting the growth of beneficial bacteria like Lactobacilli and Bifidobacteria .
Prebiotic Functional Food Ingredient
Lactulose, a similar compound, has been used as an ingredient for prebiotic functional food . It has favorable technological properties, such as sweetness without an aftertaste, high solubility, low cariogenic potential, and stability .
Synthesis of Plant Arabinogalactans
Plant arabinogalactans, which consist of a β- (1→6)-linked D-galactopyranosyl oligosaccharide backbone with α- (1→2)-L-arabinofuranosyl branches, can be synthesized based on the 1,2-anhydro galactopyranose technique . These arabinogalactans have various applications in the food and pharmaceutical industries.
Food Preservation and Quality Modification
Compounds similar to “3-O-beta-D-Galactopyranosyl-D-glucopyranose” have been used in food preservation and quality modification . They can help improve the shelf life and quality of food products.
Mechanism of Action
Target of Action
The primary targets of 3-O-beta-D-Galactopyranosyl-D-glucopyranose are certain types of bacteria in the gut. It acts as a selective bacterial growth modulator, promoting the growth of beneficial bacteria such as Lactobacilli and Bifidobacteria .
Mode of Action
3-O-beta-D-Galactopyranosyl-D-glucopyranose interacts with its targets by serving as an energy source for certain types of bacteria. This compound can be metabolized by these bacteria, which in turn promotes their growth .
Biochemical Pathways
The compound affects the biochemical pathways related to bacterial metabolism in the gut. By serving as an energy source, it influences the growth and proliferation of certain bacteria, thereby altering the composition of the gut microbiota .
Pharmacokinetics
Instead, it reaches the colon intact, where it is fermented by the intestinal microbiota .
Result of Action
The action of 3-O-beta-D-Galactopyranosyl-D-glucopyranose results in the modulation of the gut microbiota. It promotes the growth of beneficial bacteria, which can have various positive effects on health, such as improved gut health and immune function .
Action Environment
The action of 3-O-beta-D-Galactopyranosyl-D-glucopyranose can be influenced by various environmental factors. For example, the composition of the gut microbiota, diet, and overall health status of the individual can all affect how this compound is metabolized and its overall effects .
properties
IUPAC Name |
(3R,4S,5R,6R)-6-(hydroxymethyl)-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O11/c13-1-3-5(15)7(17)8(18)12(22-3)23-10-6(16)4(2-14)21-11(20)9(10)19/h3-20H,1-2H2/t3-,4-,5+,6-,7+,8-,9-,10+,11?,12+/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIGJYVCQYDKYDW-SFOYIGFHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(C(O1)O)O)OC2C(C(C(C(O2)CO)O)O)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@H]2[C@@H]([C@H](OC([C@@H]2O)O)CO)O)O)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O11 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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